Cas no 1152873-39-6 (1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1152873-39-6
• MF: C₁₄H₁₄ClFN₂O
• MW: 280.725165843964
• CID: 2104075
• Update Time: 2025-09-28

1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde
• 1-(tert-Butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde
• IMED381466323
• 1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C14H14ClFN2O/c1-14(2,3)18-7-10(8-19)13(17-18)9-4-5-12(16)11(15)6-9/h4-8H,1-3H3
• InChI Key： MRGISKBCYAKMGX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(C=O)=CN(C(C)(C)C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Topological Polar Surface Area: 34.9

Additional information on 1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde

1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1152873-39-6): An Overview

1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1152873-39-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as Tert-butyl 3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde, has gained attention due to its unique structural features and chemical properties, making it a valuable building block in the synthesis of more complex molecules.

The molecular structure of 1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde consists of a pyrazole ring substituted with a tert-butyl group and a 3-chloro-4-fluorophenyl group, along with an aldehyde functional group. The presence of these substituents imparts specific reactivity and stability to the molecule, which can be exploited in various synthetic transformations.

In recent years, the study of pyrazole derivatives has been an active area of research due to their diverse biological activities and potential therapeutic applications. For instance, pyrazoles have been reported to exhibit anti-inflammatory, antitumor, and antiviral properties. The introduction of the tert-butyl and 3-chloro-4-fluorophenyl groups in 1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde further enhances its biological activity by modulating its physicochemical properties and binding affinity to target proteins.

The aldehyde functional group in 1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde provides a reactive site for various chemical reactions, such as condensation, reduction, and oxidation. This makes it an excellent starting material for the synthesis of a wide range of derivatives, including hydrazones, oximes, and imines. These derivatives can be further functionalized to create compounds with tailored biological activities and improved pharmacological profiles.

In the context of drug discovery, 1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde has shown promise as a lead compound for the development of new therapeutic agents. For example, recent studies have demonstrated that certain pyrazole derivatives exhibit potent inhibitory activity against kinases involved in cancer progression. The tert-butyl group in this compound can enhance lipophilicity and improve cell membrane permeability, while the 3-chloro-4-fluorophenyl group can enhance binding affinity to the target protein.

Beyond its applications in drug discovery, 1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde is also used in materials science and organic synthesis. Its unique electronic properties make it suitable for the preparation of functional materials with specific optical and electronic characteristics. Additionally, the compound's stability under various reaction conditions allows it to be used as an intermediate in multi-step synthetic processes.

The synthesis of 1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde typically involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the desired substituents. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For instance, catalytic methods using metal complexes have been developed to improve yield and reduce by-product formation.

In conclusion, 1-(Tert-butyl)-3-(3-chloro-4-fluorophenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1152873-39-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and chemical properties make it a valuable tool for researchers in fields such as medicinal chemistry, materials science, and organic synthesis. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.